Cas no 854137-35-2 (1-(propane-1-sulfonyl)piperidine-4-carboxylic acid)

1-(Propane-1-sulfonyl)piperidine-4-carboxylic acid is a sulfonamide-functionalized piperidine derivative with a carboxylic acid moiety, offering versatile reactivity for synthetic applications. Its structure combines a rigid piperidine core with a flexible propane sulfonyl group, enhancing its utility as an intermediate in medicinal chemistry and drug discovery. The carboxylic acid group allows for further derivatization, enabling the formation of amides, esters, or other functionalized compounds. The sulfonyl group contributes to improved stability and potential binding interactions in biological systems. This compound is particularly valuable in the design of protease inhibitors, receptor modulators, and other pharmacologically active molecules due to its balanced polarity and structural adaptability.
1-(propane-1-sulfonyl)piperidine-4-carboxylic acid structure
854137-35-2 structure
Product Name:1-(propane-1-sulfonyl)piperidine-4-carboxylic acid
CAS No:854137-35-2
MF:C9H17NO4S
MW:235.300581693649
CID:3109571
PubChem ID:4047204
Update Time:2025-05-27

1-(propane-1-sulfonyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(propane-1-sulfonyl)piperidine-4-carboxylic acid
    • EJB13735
    • F0918-7140
    • 1-(PROPYLSULFONYL)PIPERIDINE-4-CARBOXYLIC ACID
    • CS-0252257
    • AKOS000130912
    • 854137-35-2
    • Z53825021
    • 1-(propane-1-sulfonyl)piperidine-4-carboxylicacid
    • 996-682-0
    • EN300-59592
    • 1-propylsulfonylpiperidine-4-carboxylic Acid
    • Inchi: 1S/C9H17NO4S/c1-2-7-15(13,14)10-5-3-8(4-6-10)9(11)12/h8H,2-7H2,1H3,(H,11,12)
    • InChI Key: SFCXVIKUVPMULD-UHFFFAOYSA-N
    • SMILES: S(CCC)(N1CCC(C(=O)O)CC1)(=O)=O

Computed Properties

  • Exact Mass: 235.08782920Da
  • Monoisotopic Mass: 235.08782920Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 83.1Ų

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